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Compound of Interest

Compound Name: 7-Methyloct-7-EN-1-YN-4-OL

Cat. No.: B15425681

Technical Guide: 7-Methyloct-7-en-1-yn-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physical and chemical properties of the
organic compound 7-Methyloct-7-en-1-yn-4-ol. Due to the limited availability of specific
experimental data for this molecule in publicly accessible databases and literature, this
document also includes general characteristics of enyne alcohols to provide a contextual
understanding. The guide is intended for researchers and professionals in the fields of
chemistry and drug development who require a concise overview of this compound. All
guantitative data is presented in structured tables, and a generalized experimental workflow is
visualized.

Chemical Identity

7-Methyloct-7-en-1-yn-4-ol is a secondary alcohol containing both a double bond (alkene) and
a triple bond (alkyne) in its carbon chain.
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Identifier Value

IUPAC Name 7-methyloct-7-en-1-yn-4-ol[1]

Molecular Formula CoH140[1]

Molecular Weight 138.21 g/mol [1]

CAS Number 96488-58-3[1]

SMILES CC(=C)CCC(CC#C)O[1]

InChl Key UXSZMEZYKBWHIC-UHFFFAOYSA-N[1]

Physical Properties

Specific experimental data for the physical properties of 7-Methyloct-7-en-1-yn-4-ol, such as
melting point, boiling point, and density, are not readily available in the cited literature.
However, general properties of related unsaturated alcohols can provide an estimation.
Alcohols exhibit higher boiling points than alkanes of similar molecular weight due to hydrogen
bonding.[2][3] The solubility of alcohols in water decreases as the carbon chain length
increases.[2][3] Alkynes are generally nonpolar but are more polar than corresponding alkanes
and alkenes.[4]

Property Value
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available
Calculated XLogP3-AA 2.3[1]

Chemical and Spectral Properties

The chemical reactivity of 7-Methyloct-7-en-1-yn-4-ol is dictated by its functional groups: the
hydroxyl group, the carbon-carbon double bond, and the carbon-carbon triple bond. The
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terminal alkyne provides a site for deprotonation and subsequent reactions, a characteristic
feature of terminal alkynes.[5]

Spectral Data: While specific spectra for 7-Methyloct-7-en-1-yn-4-ol are not directly provided,
references indicate the availability of 13C NMR and GC-MS data.[1]

Spectral Data Type Availability

1H NMR Data not available

13C NMR Referenced, but data not available in snippets[1]
Mass Spectrometry (GC-MS) Referenced, but data not available in snippets[1]
Infrared (IR) Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis of 7-Methyloct-7-en-1-yn-4-ol are not
available in the searched literature. However, a general approach to synthesizing similar enyne
alcohols can be conceptualized.

Below is a generalized workflow for the synthesis and characterization of an enyne alcohol.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.askiitians.com/iit-jee-chemistry/organic-chemistry/alkenes-and-alkynes/properties-of-alkynes/
https://www.benchchem.com/product/b15425681?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24660678/
https://pubmed.ncbi.nlm.nih.gov/24660678/
https://pubmed.ncbi.nlm.nih.gov/24660678/
https://www.benchchem.com/product/b15425681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Generalized Workflow for Enyne Alcohol Synthesis and Analysis
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I
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Caption: Generalized workflow for the synthesis and analysis of an enyne alcohol.
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Biological Activity and Signaling Pathways

There is no specific information available in the searched literature regarding the biological

activity or involvement in signaling pathways of 7-Methyloct-7-en-1-yn-4-ol.

However, the broader class of enyne derivatives has been noted for various biological
activities. Some natural and synthetic enynes have demonstrated potent anti-inflammatory
properties.[1][6] Additionally, some polyunsaturated alcohols and their derivatives have been

investigated for their potential as insecticides.

As no specific signaling pathway has been identified for 7-Methyloct-7-en-1-yn-4-ol, a
representative diagram for a hypothetical drug discovery process is provided below.
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Hypothetical Drug Discovery and Development Pathway
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Caption: A hypothetical pathway for drug discovery and development.
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Conclusion

7-Methyloct-7-en-1-yn-4-ol is a structurally interesting molecule for which foundational
chemical identifiers are available. However, a comprehensive understanding of its physical
properties, a detailed protocol for its synthesis, and its biological significance are currently
lacking in the public domain. Further experimental investigation is required to fully characterize
this compound and explore its potential applications. This guide serves as a starting point for
researchers by consolidating the available information and highlighting the existing knowledge

gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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